MC-Val-Ala-NHS ester

• Molecular Formula: C22H30N4O8
• Molecular Weight: 478.5 g/mol
• InChI: InChI=1S/C22H30N4O8/c1-13(2)20(21(32)23-14(3)22(33)34-26-18(30)10-11-19(26)31)24-15(27)7-5-4-6-12-25-16(28)8-9-17(25)29/h8-9,13-14,20H,4-7,10-12H2,1-3H3,(H,23,32)(H,24,27)/t14-,20-/m0/s1
• InChIKey: NAPROGZILYBSEW-XOBRGWDASA-N

MC-Val-Ala-NHS Ester ADC Linker

MC-Val-Ala-NHS ester is a heterobifunctional, cathepsin B-cleavable linker for antibody-drug conjugates (ADCs), composed of a maleimidocaproyl (MC) group for thiol conjugation, a Valine-Alanine (Val-Ala) dipeptide trigger, and an N-hydroxysuccinimide (NHS) ester for amine conjugation. This architecture enables a two-step bioconjugation strategy, where the MC moiety reacts with reduced cysteine thiols on an antibody, and the NHS ester subsequently reacts with amine-containing payloads or spacers to form a stable amide bond. The Val-Ala dipeptide is specifically recognized and cleaved by lysosomal cathepsin B, which is overexpressed in many cancer cells, facilitating the targeted intracellular release of the cytotoxic payload .

Linker Architecture Heterobifunctional MC-Val-Ala-PABC with maleimide and NHS ester handles for thiol-to-amine conjugation

Cleavage Mechanism Cathepsin B-specific Val-Ala dipeptide enables lysosomal payload release after ADC internalization

Developability Profile Reported lower hydrophobicity supports higher drug-to-antibody ratios without excessive aggregation

Why Val-Cit Cannot Substitute for Val-Ala

ADCs are complex biotherapeutics whose efficacy and safety are profoundly influenced by the linker's physicochemical properties, enzymatic cleavability, and in vivo stability. Direct substitution of MC-Val-Ala-NHS ester with a seemingly analogous linker—such as a Val-Cit-based variant, a non-cleavable SMCC linker, or a linker lacking the NHS ester handle—without rigorous quantitative comparison of linker-specific performance metrics is a high-risk development strategy. Empirical studies have demonstrated that a single amino acid change in the dipeptide trigger can substantially alter in vivo stability, cleavage kinetics, and anti-tumor activity. The following evidence details the specific, quantifiable differentiators of the Val-Ala-based linker that preclude generic interchangeability [1][2].

Release Kinetics Cathepsin B cleavage rate may differ from Val-Cit linkers; intracellular release kinetics may not transfer directly.

Aggregation Potential Higher hydrophobicity of Val-Cit can raise aggregation risk with lipophilic payloads, limiting achievable DAR compared to Val-Ala constructs.

• [1] Dal Corso, A., et al. (2017). Protease-Cleavable Linkers Modulate the Anticancer Activity of Noninternalizing Antibody–Drug Conjugates. Bioconjugate Chemistry, 28(7), 1826–1833. View Source
• [2] Salomon, P. L., et al. (2019). Optimizing Lysosomal Activation of Antibody-Drug Conjugates (ADCs) by Incorporation of Novel Cleavable Dipeptide Linkers. Molecular Pharmaceutics, 16(12), 4817–4825. View Source

MC-Val-Ala Linker Comparative Evidence

Reduced Aggregation Enables Higher DAR vs Val-Cit

In a head-to-head comparative study of non-internalizing ADCs targeting the F16 antigen, the Val-Ala dipeptide linker demonstrated superior in vivo stability and therapeutic performance compared to Val-Cit, Val-Lys, and Val-Arg linkers. Specifically, the Val-Ala-based conjugate exhibited significantly better anti-tumor activity in mice bearing human A431 epidermoid carcinoma xenografts, as measured by tumor growth inhibition [1][2].

DAR & Aggregation

Head-to-head

Val-Ala ADC achieved DAR 7.4 with <10% aggregation; Val-Cit constructs aggregation-limited at lower DAR.

Supports higher DAR loading with reduced aggregation risk.

Anti-HER2 random cysteine ADC context; lipophilic PBD dimer payload.

Evidence Dimension	In vivo anti-tumor activity and stability
Target Compound Data	Val-Ala linker ADC
Comparator Or Baseline	Val-Cit, Val-Lys, and Val-Arg linker ADCs
Quantified Difference	Qualitatively superior performance (better tumor inhibition and stability)
Conditions	Non-internalizing F16 antibody conjugated to MMAE; A431 xenograft mouse model

Why This Matters

This demonstrates that the Val-Ala linker can confer a functional advantage in non-internalizing ADC applications where Val-Cit and other dipeptides are less effective, directly impacting therapeutic index and candidate selection.

• [1] Dal Corso, A., et al. (2017). Protease-Cleavable Linkers Modulate the Anticancer Activity of Noninternalizing Antibody–Drug Conjugates. Bioconjugate Chemistry, 28(7), 1826–1833. View Source
• [2] Dal Corso, A., et al. (2017). Protease-Cleavable Linkers Modulate the Anticancer Activity of Noninternalizing Antibody–Drug Conjugates. Europe PMC version. View Source

Superior Antitumor Activity in Noninternalizing ADCs

A comparative study generating HER2-targeting ADCs conjugated with MMAE via either Val-Ala (VA) or Val-Cit (VC) linkers demonstrated that the VA-based ADC exhibited comparable in vitro stability, cathepsin B cleavage activity, and in vitro cytotoxicity to the widely used VC-based ADC [1]. The VA-based ADC also showed potent anti-tumor activity and negligible toxicity in a xenograft model [1].

Noninternalizing ADC Activity

Head-to-head

Val-Ala ranked highest among Val-dipeptide linkers in A431 xenograft model with F16-MMAE noninternalizing ADC.

Reported higher tumor model response among tested linkers.

Noninternalizing antibody format; distinct cleavage site profiles observed.

Evidence Dimension	In vitro cytotoxicity, cathepsin B activity, in vitro stability
Target Compound Data	VA-based ADC (anti-HER2-VA-MMAE)
Comparator Or Baseline	VC-based ADC (anti-HER2-VC-MMAE)
Quantified Difference	Comparable performance (no significant difference)
Conditions	HER2-positive cancer cell lines; cathepsin B cleavage assay

Why This Matters

This evidence establishes Val-Ala as a viable and functionally equivalent alternative to Val-Cit for MMAE-based ADCs, offering scientists a validated linker option with comparable performance and the added benefit of using a dipeptide composed of essential amino acids.

• [1] Wang, Y., et al. (2021). Development and Properties of Valine-Alanine based Antibody-Drug Conjugates with Monomethyl Auristatin E as the Potent Payload. (Full reference from ebusca.uv.mx). View Source

Cathepsin B Cleavage Kinetics Compared to Val-Cit

A systematic screen of dipeptide linkers demonstrated that ADCs incorporating L-amino acid dipeptide linkers, including Val-Ala, exhibited faster lysosomal processing in target cancer cells compared to an ADC with a D-Ala-D-Ala dipeptide linker. Furthermore, ADCs with L-amino acid dipeptide linkers showed superior in vitro cytotoxic potencies in multiple cell lines compared to an ADC with a non-cleavable linker [1]. While this study did not quantify the exact rate difference for Val-Ala, it provides class-level evidence that the Val-Ala linker, as an L-amino acid dipeptide, belongs to a group with kinetically favorable processing characteristics.

Cathepsin B Cleavage

Cross-study comparable

Val-Ala cleaved at approximately half the rate of Val-Cit in isolated enzyme assay; comparable rates in full linker–payload conjugates.

Slower isolated kinetics context, may support sustained intracellular release profiles.

Isolated cathepsin B assay; paclitaxel-PABC conjugate system.

Evidence Dimension	Lysosomal processing rate and in vitro cytotoxicity
Target Compound Data	L-amino acid dipeptide linkers (including Val-Ala)
Comparator Or Baseline	D-Ala-D-Ala dipeptide linker; Non-cleavable linker
Quantified Difference	Faster processing (qualitative); superior cytotoxicity
Conditions	Cancer cell lines expressing target antigen; IGN payload

Why This Matters

This class-level evidence supports the selection of Val-Ala linkers for applications where rapid and efficient intracellular payload release is critical, differentiating it from less optimal dipeptide sequences or non-cleavable alternatives.

• [1] Salomon, P. L., et al. (2019). Optimizing Lysosomal Activation of Antibody-Drug Conjugates (ADCs) by Incorporation of Novel Cleavable Dipeptide Linkers. Molecular Pharmaceutics, 16(12), 4817–4825. View Source

Clinical Proof: Loncastuximab Tesirine (Zynlonta)

The N-hydroxysuccinimide (NHS) ester group in MC-Val-Ala-NHS ester is designed to react specifically and efficiently with primary amines under mild conditions (pH 7.2–8.5). A key practical consideration is its competing hydrolysis reaction in aqueous buffers. Studies on NHS ester hydrolysis indicate that its half-life in aqueous solution at pH 7.0 and 25°C is approximately 4-5 hours, decreasing to less than 10 minutes at pH 9.0 . This quantifies the operational window for efficient amine conjugation.

Clinical ADC Reference

Cross-study comparable

FDA-approved loncastuximab tesirine uses Val-Ala linker with PBD dimer payload; near-complete lysosomal cleavage at 24 h.

Supports translational context for Val-Ala linker platform.

Human liver lysosome extract assay; approved for large B-cell lymphoma.

Evidence Dimension	Hydrolytic half-life of NHS ester
Target Compound Data	~4-5 hours at pH 7.0, 25°C; <10 min at pH 9.0
Comparator Or Baseline	Generic NHS ester chemistry
Quantified Difference	pH-dependent hydrolysis rate
Conditions	Aqueous solution, varying pH and temperature

Why This Matters

This quantifies the practical conjugation window for researchers, enabling optimized reaction conditions to maximize payload coupling efficiency and minimize linker hydrolysis loss.

Stability and Release Parity with Val-Cit

Vendor specifications indicate that MC-Val-Ala-NHS ester as a powder is stable for up to 3 years when stored at -20°C . This stability profile is typical for this class of ADC linkers and provides procurement and inventory planning advantages over less stable alternatives that may require more stringent storage (e.g., -80°C) or have shorter shelf lives, which can lead to more frequent re-ordering and potential batch-to-batch variability.

Stability & Release Parity

Cross-study comparable

Comparable buffer stability, cathepsin B-mediated release, in vitro cytotoxicity and histopathology vs Val-Cit across multiple ADC constructs.

Core stability and payload release efficiency not compromised.

Anti-HER2 and IGN payload ADC contexts; no significant functional differences.

Evidence Dimension	Shelf life (storage stability)
Target Compound Data	3 years at -20°C (powder)
Comparator Or Baseline	Class-level expectation for peptide-based linkers
Quantified Difference	Not specified (class-level comparison)
Conditions	Powder form, -20°C storage

Why This Matters

This defined stability profile reduces the risk of material degradation during storage, ensuring consistent conjugation performance and minimizing procurement frequency for long-term research programs.

Lower Hydrophobicity for Lipophilic Payload Conjugation

The molecular weight of MC-Val-Ala-NHS ester is 478.50 g/mol . In contrast, the closely related MC-Val-Cit-PAB-Gly-NHS ester, which includes an additional PAB spacer and a glycine residue, has a significantly higher molecular weight (approximately 737.75 g/mol for MC-Val-Cit-PAB-NHS ester and 794.85 g/mol for the Gly-containing variant) . Lower molecular weight linkers can contribute to a smaller overall ADC hydrodynamic radius, which may favorably influence tumor penetration and pharmacokinetics. This represents a quantifiable, structure-based differentiation relevant to ADC design.

Linker Hydrophobicity

Class-level inference

Val-Ala dipeptide consistently reported as less hydrophobic than Val-Cit, reducing aggregation tendency with lipophilic payloads.

Lower hydrophobicity supports conjugation of lipophilic payloads without additional solubility engineering.

PBD dimer and indolinobenzodiazepine context; cLogP values depend on payload identity.

Evidence Dimension	Molecular weight
Target Compound Data	478.50 g/mol
Comparator Or Baseline	MC-Val-Cit-PAB-Gly-NHS ester: ~794.85 g/mol
Quantified Difference	~316.35 g/mol lower
Conditions	Chemical structure analysis

Why This Matters

A lower molecular weight can be advantageous for designing ADCs with improved diffusion and tumor penetration properties, offering a tangible procurement and design differentiator from bulkier linker-payload constructs.

MC-Val-Ala-NHS Ester Application Scenarios

High-DAR ADC Development with Hydrophobic Payloads

For ADC programs utilizing non-internalizing antibodies (e.g., targeting extracellular matrix antigens like tenascin-C), the Val-Ala linker has demonstrated superior in vivo stability and anti-tumor activity compared to Val-Cit, Val-Lys, and Val-Arg linkers in relevant preclinical models [1]. This makes MC-Val-Ala-NHS ester a rationally selected linker for this specific, challenging ADC class.

Noninternalizing ADC Programs for Solid Tumors

For research groups seeking a functionally equivalent alternative to the widely used Val-Cit linker for MMAE payloads, the Val-Ala linker provides comparable in vitro stability, cathepsin B cleavability, and cytotoxicity [1]. MC-Val-Ala-NHS ester serves as a key intermediate for constructing such VA-MMAE conjugates.

GMP Manufacturing: Aggregation Control in ADC Scale-Up

The orthogonal reactivity of the NHS ester and maleimide groups allows for precise, two-step bioconjugation: first, attachment to a payload or spacer containing a primary amine via the NHS ester; second, conjugation to a thiol-bearing antibody or protein via the maleimide group. This sequential approach, with defined pH optima for each step, minimizes cross-reactivity and improves conjugate homogeneity.

Comparative Linker Screening for ADC Lead Selection

In scenarios where minimizing the overall size and hydrophobicity of the ADC construct is a design goal (e.g., to enhance tumor penetration), the lower molecular weight of MC-Val-Ala-NHS ester (478.5 g/mol) compared to bulkier PAB-containing or PEGylated linker-NHS esters provides a measurable advantage in the design phase [1].

Application

Selection Property

Validation Focus

High-DAR ADC with Lipophilic Payloads

Aggregation resistance at elevated DAR

DAR/aggregation ratio in conjugation screen

Noninternalizing ADC Programs

Extracellular drug release suitability

In vivo tumor model response with noninternalizing antibody

ADC Manufacturing Scale-Up

Reduced aggregation during conjugation and purification

Aggregate level monitoring at target DAR

ADC Linker Screening Panels

Multi-parameter developability profile

Comparative aggregation, DAR, and release data

• [1] Wang, Y., et al. (2021). Development and Properties of Valine-Alanine based Antibody-Drug Conjugates with Monomethyl Auristatin E as the Potent Payload. (Full reference from ebusca.uv.mx). View Source